1h-Indazole-3,7-diamine,5-(trifluoromethyl)-

• Molecular Formula: C8H7F3N4
• Molecular Weight: 216.16 g/mol
• IUPAC Name: 5-(trifluoromethyl)-1H-indazole-3,7-diamine
• InChI: InChI=1S/C8H7F3N4/c9-8(10,11)3-1-4-6(5(12)2-3)14-15-7(4)13/h1-2H,12H2,(H3,13,14,15)
• InChI Key: ZRBIRODWUCDBLY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=NN2)N)N)C(F)(F)F

Description

1h-Indazole-3,7-diamine,5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H7F3N4 and its molecular weight is 216.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Analogously to Example 1, 0.1 mol of 3.7-diamino-5-trifluoromethylindazole in 70 ml of pyrocarbonic acid diethyl ester gives 3,7-diamino-5-trifluoromethylindazole-2-carboxylic acid ethyl ester (melting point: 193°-194° C; 90% of theory) in 1 hour at 20°-30° C.

Synthesis routes and methods II

Procedure details

Analogously to Example 1, 0.1 mol of 3,7-diamino-5-trifluoromethylindazole in 70 ml of pyrocarbonic acid diethyl ester gives 3-amino-5-trifluoromethyl-7-ethoxycarbonylaminoindazole-2-carboxylic acid ethyl ester (melting point: 229°-230° C; 89% of theory) in 20 minutes at 70° C.